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Compound of Interest |

Compound Name: 2-Methoxy-6-Methylbenzamide
CAS No.: 139583-90-7
Cat. No.: B189829
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Methoxy-6-Methylbenzamide, a
substituted aromatic amide of interest in synthetic and medicinal chemistry. Due to the limited
availability of direct literature on this specific compound, this document leverages established
chemical principles and data from closely related analogues to present a scientifically grounded
resource for researchers.

Compound Identification and Properties

Chemical Identity:

Identifier Value

IUPAC Name 2-Methoxy-6-methylbenzamide
CAS Number 139583-90-7[1]

Molecular Formula CoH11NO:2

Molecular Weight 165.19 g/mol

Chemical Structure (See Figure 1)

Figure 1: Chemical Structure of 2-Methoxy-6-Methylbenzamide
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Caption: 2D structure of 2-Methoxy-6-Methylbenzamide.

Predicted Physicochemical Properties:

The following properties are estimated based on the compound's structure and data from
similar molecules, such as 2-methoxybenzamide.

Property Predicted Value Reference Analogue

2-Methoxybenzamide is a

Melting Point Solid at room temperature ]
solid[2]

. . High boiling point expected for
Boiling Point > 200 °C ) )
an aromatic amide

Solubili Soluble in methanol and other Based on the polarity of the
olubili
Y polar organic solvents amide and methoxy groups

XLogP3 ~1.5 Calculated based on structure

Synthesis and Reaction Mechanisms

While a specific, documented synthesis for 2-Methoxy-6-Methylbenzamide is not readily
available in peer-reviewed literature, a plausible and efficient synthetic route can be designed
starting from the commercially available precursor, 2-Methoxy-6-methylbenzaldehyde. The
proposed pathway involves a two-step process: oxidation of the aldehyde to the corresponding
carboxylic acid, followed by amidation.

Proposed Synthetic Pathway

Oxidation Amidation

2-Methoxy-6-methylbenzaldehyde e.g., Pinnick Oxidation 2-Methoxy-6-methylbenzoic acid | _(e.g., via acyl chloride or with coupling agent) _ | 2-Methoxy-6-Methylbenzamide
(CAS: 54884-55-8) (CAS: 6161-65-5) (CAS: 139583-90-7)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.139583-90-7 2-Methoxy-6-MethylbenzaMide [chemsigma.com]
o 2. 2-Methoxybenzamide | CBHINOZ2 | CID 75540 - PubChem [pubchem.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methoxy-6-
Methylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189829#2-methoxy-6-methylbenzamide-cas-number-
lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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